Cas no 1203356-91-5 (N-{[1-(thiophen-2-yl)cyclopropyl]methyl}naphthalene-1-sulfonamide)

• Product Name: N-{[1-(thiophen-2-yl)cyclopropyl]methyl}naphthalene-1-sulfonamide
• CAS No: 1203356-91-5
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5826512
• PubChem ID: 30530612
• Update Time: 2024-01-16

N-{[1-(thiophen-2-yl)cyclopropyl]methyl}naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-thiophen-2-ylcyclopropyl)methyl]naphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, N-[[1-(2-thienyl)cyclopropyl]methyl]-
• N-{[1-(thiophen-2-yl)cyclopropyl]methyl}naphthalene-1-sulfonamide
• F2395-0291
• SR-01000912546-1
• AKOS024646560
• 1203356-91-5
• N-((1-(thiophen-2-yl)cyclopropyl)methyl)naphthalene-1-sulfonamide
• SR-01000912546

• Inchi： 1S/C18H17NO2S2/c20-23(21,16-8-3-6-14-5-1-2-7-15(14)16)19-13-18(10-11-18)17-9-4-12-22-17/h1-9,12,19H,10-11,13H2
• InChI Key： BQTORAYNYJQGSL-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CC2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 343.07007113g/mol
• Monoisotopic Mass: 343.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 534.9±42.0 °C(Predicted)
• pka: 11.46±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives